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Introduction

Dual-specificity tyrosine-phosphorylation-regulated kinase 1A (DYRKZ1A) is a serine/threonine
kinase that plays a critical role in a variety of cellular processes, including cell cycle regulation,
neuronal development, and apoptosis.[1][2][3] Its dysregulation has been implicated in several
pathological conditions, including Down syndrome, Alzheimer's disease, and certain types of
cancer.[1][4] As a negative regulator of the cell cycle, inhibition of DYRK1A has emerged as a
promising therapeutic strategy to promote cell proliferation, particularly in the context of
regenerative medicine.[5][6]

Dyrk1A-IN-8, also known as ID-8, is an inhibitor of DYRK1A.[5][7] High-throughput screening
has identified ID-8 as a compound that can stimulate the proliferation of human kidney tubular
epithelial cells and embryonic stem cells.[5][7] These application notes provide detailed
protocols for utilizing Dyrk1A-IN-8 in high-throughput screening (HTS) campaigns to identify
modulators of cell proliferation and for characterizing its inhibitory activity against DYRK1A.

Quantitative Data

The following tables summarize the quantitative data for Dyrk1A-IN-8 (ID-8) and other relevant
DYRKZ1A inhibitors.

Table 1: Inhibitor Activity against DYRK1A
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Compound Target Kd (nM) IC50 (nM) Assay Type Reference
Competition
Dyrk1A-IN-8 o
DYRK1A 120 Binding [5]
(ID-8)
Assay
Competition
) Binding
Harmine DYRK1A 5.1 ~50 [518]
Assay,
Kinase Assay
Dyrk1A-IN-3 DYRK1A 76 Not Specified  [4]

Table 2: Kinase Selectivity of Dyrk1A-IN-8 (ID-8) and Harmine

Compound DYRK1A Kd (nM) DYRK2 Kd (nM) Reference
Dyrk1A-IN-8 (ID-8) 120 >30,000 [5]
Harmine 5.1 310 [5]

Signaling Pathways and Experimental Workflows
DYRK1A Signaling Pathway in Cell Cycle Regulation

DYRKZ1A negatively regulates cell cycle progression by phosphorylating key proteins such as

Cyclin D1, leading to its degradation, and modulating the activity of transcription factors like
NFAT (Nuclear Factor of Activated T-cells).[6][9] Inhibition of DYRK1A by Dyrk1A-IN-8 can
therefore promote cell cycle entry and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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